Cas no 2906-12-9 (3-Isopropoxypropylamine)

• Product Name: 3-Isopropoxypropylamine
• CAS No: 2906-12-9
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD00008220
• CID: 43568
• PubChem ID: 76194
• Update Time: 2025-07-23

3-Isopropoxypropylamine Chemical and Physical Properties

Names and Identifiers

• 3-Aminopropyl Isopropyl Ether
• 3-ISOPROPOXY-1-AMINOPROPANE
• 1-Propanamine, 3-(1-methylethoxy)-
• 3-(1-methylethoxy)-1-propanamin
• IPOPA
• ATOFINA IPOPA
• 3-ISOPROPOXYPROPYL-1-AMINE
• 3-ISOPROPOXYPROPYLAMINE
• 3-(1-Methylethoxy)-1-propanamine
• 3-Isopropoxy-1-propanamine
• 3-Isopropoxy-1-propylamine
• 3-Isopropoxy-
• propylamine
• Isopropoxypropylamine
• Propylamine, 3-isopropoxy-
• 1-Amino-3-isopropoxy-propan
• 3-Isopropoxy-n-propylamine
• 3-isopropoxypropan-1-amine
• 3-isopropyloxypropylamine
• 3-isopropoxy-propylamine
• 3-Isopropoxy-1-propanamine #
• I0162
• F2190-0366
• SCHEMBL11756220
• NSC815
• NS00004349
• UNII-2VVA4JE6CL
• EN300-20923
• STR05513
• EC 220-816-2
• DTXSID9062699
• NSC-815
• 3-Isopropoxypropylamine, >=98%
• AKOS000120986
• {3-[(1-methylethyl)oxy]propyl}amine
• SCHEMBL278465
• J-017378
• 3-propan-2-yloxypropan-1-amine
• 2906-12-9
• EINECS 220-816-2
• 2VVA4JE6CL
• FT-0615929
• 3-[(1-methylethyl)oxy]-1-propanamine
• InChI=1/C6H15NO/c1-6(2)8-5-3-4-7/h6H,3-5,7H2,1-2H
• 3-(propan-2-yloxy)propan-1-amine
• MFCD00008220
• NSC 815
• AI3-25442
• STL183269
• DB-047516
• DB-252343
• DTXCID3037919
• 220-816-2
• 3-Isopropoxypropylamine

• MDL： MFCD00008220
• Inchi： 1S/C6H15NO/c1-6(2)8-5-3-4-7/h6H,3-5,7H2,1-2H3
• InChI Key： VHYUNSUGCNKWSO-UHFFFAOYSA-N
• SMILES： O(CCCN)C(C)C

Computed Properties

• Exact Mass: 117.11500
• Monoisotopic Mass: 117.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.3

Experimental Properties

• Color/Form: liquid
• Density: 0.845 g/mL at 25 °C(lit.)
• Melting Point: -65 ºC
• Boiling Point: 144°C
• Flash Point: Fahrenheit: 102.2 ° f
  Celsius: 39 ° c
  
• Refractive Index: n20/D 1.4195(lit.)
• Water Partition Coefficient: miscible
• PSA: 35.25000
• LogP: 1.46050
• Solubility: Soluble in water
• Vapor Pressure: 5.6±0.2 mmHg at 25°C

3-Isopropoxypropylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314-H402
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2734 8/PG 1
• WGK Germany：1
• Hazard Category Code： 10-35
• Safety Instruction： S16-S23-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Isopropoxypropylamine

Professional Introduction to Compound with CAS No. 2906-12-9 and Product Name: 3-Isopropoxypropylamine

The compound with the CAS number 2906-12-9 is identified as 3-Isopropoxypropylamine, a chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of various pharmacologically active molecules. The 3-Isopropoxypropylamine structure, featuring an isopropoxy group attached to an amine functionality, contributes to its versatility in chemical reactions, making it a valuable intermediate in organic synthesis.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel therapeutic agents, many of which rely on complex molecular architectures. 3-Isopropoxypropylamine has emerged as a key building block in the synthesis of several bioactive compounds. Its ability to participate in nucleophilic substitution reactions, as well as its stability under various reaction conditions, makes it an indispensable reagent in drug discovery and development pipelines. The compound’s role in facilitating the formation of C-N bonds has been particularly noteworthy, enabling the construction of intricate molecular frameworks essential for achieving desired pharmacological outcomes.

One of the most compelling applications of 3-Isopropoxypropylamine is in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, recent studies have highlighted its utility in the preparation of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The isopropoxy group in 3-Isopropoxypropylamine allows for selective interactions with biological targets, enhancing the efficacy and selectivity of these inhibitors. Furthermore, its incorporation into drug candidates has been shown to improve solubility and metabolic stability, factors that are crucial for drug formulation and delivery.

Advances in computational chemistry have also played a significant role in optimizing the use of 3-Isopropoxypropylamine in synthetic protocols. Molecular modeling studies have revealed insights into its reactivity and interaction patterns with other molecular entities. These computational approaches have enabled researchers to design more efficient synthetic routes, minimizing side reactions and maximizing yield. The integration of machine learning algorithms has further accelerated this process, allowing for rapid screening of potential derivatives and identification of optimal reaction conditions.

The role of 3-Isopropoxypropylamine extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its structural features make it a valuable precursor in the synthesis of herbicides and pesticides, where it contributes to the development of compounds with enhanced environmental compatibility. Additionally, its use in polymer chemistry has been explored, particularly in the production of functionalized polymers that exhibit improved thermal stability and mechanical properties.

Recent research has also delved into the environmental impact of compounds like 3-Isopropoxypropylamine. Studies have focused on developing greener synthetic methodologies that reduce waste and energy consumption while maintaining high yields. Catalytic processes using transition metals have been particularly promising, offering a sustainable alternative to traditional synthetic routes. These innovations align with global efforts to promote sustainable chemistry practices and minimize the ecological footprint of chemical manufacturing.

The safety profile of 3-Isopropoxypropylamine is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves and lab coats is recommended during handling, while adequate ventilation should be maintained to prevent inhalation exposure. Storage conditions should also be carefully controlled to prevent degradation or unintended reactions.

In conclusion, 3-Isopropoxypropylamine (CAS No. 2906-12-9) represents a versatile and indispensable compound in modern chemical synthesis. Its broad range of applications spans pharmaceuticals, agrochemicals, and specialty chemicals, underscoring its importance in industrial chemistry. With ongoing advancements in synthetic methodologies and computational chemistry, the potential uses for this compound are likely to expand further, driving innovation across multiple scientific disciplines.